2-[2-(Benzyl-isopropyl-amino)-cyclohexylamino]-ethanol

• Molecular Formula: C18H30N2O
• Molecular Weight: 290.4 g/mol
• SMILES: CC(C)N(CC1=CC=CC=C1)C2CCCCC2NCCO
• InChI: InChI=1S/C18H30N2O/c1-15(2)20(14-16-8-4-3-5-9-16)18-11-7-6-10-17(18)19-12-13-21/h3-5,8-9,15,17-19,21H,6-7,10-14H2,1-2H3
• InChIKey: STFFLKBXHRZMAC-UHFFFAOYSA-N

2-[2-(Benzyl-isopropyl-amino)-cyclohexylamino]-ethanol (CAS 1353975-16-2) is a vicinal diamine derivative comprising a 1,2-diaminocyclohexane scaffold substituted with N-benzyl-N-isopropyl and N-(2-hydroxyethyl) groups. It is catalogued as a research-grade building block by multiple suppliers, typically at ≥95% purity, and is offered for non-human research applications.

2-[2-(Benzyl-isopropyl-amino)-cyclohexylamino]-ethanol: Core Physicochemical Profile and Procurement Context

2-[2-(Benzyl-isopropyl-amino)-cyclohexylamino]-ethanol (CAS 1353975-16-2) is a vicinal diamine derivative comprising a 1,2-diaminocyclohexane scaffold substituted with N-benzyl-N-isopropyl and N-(2-hydroxyethyl) groups. It is catalogued as a research-grade building block by multiple suppliers, typically at ≥95% purity, and is offered for non-human research applications . Computed physicochemical descriptors indicate a molecular weight of 290.4 g/mol, a predicted LogP of 3.15, and a boiling point of 433.3 ± 40.0 °C [1].

Vicinal diamine building block with defined N-benzyl-N-isopropyl and N-hydroxyethyl substitution

Research-grade purity (≥95%) suitable for synthesis and medicinal chemistry workflows

Computed physicochemical profile available; non-human research use only

• [1] PubChem Compound Summary for CID 66566974, 2-[2-(Benzyl-isopropyl-amino)-cyclohexylamino]-ethanol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/66566974 (accessed 2026-05-05). View Source

Why 2-[2-(Benzyl-isopropyl-amino)-cyclohexylamino]-ethanol Cannot Be Replaced by In-Class Analogs

Although the 2-[2-(benzyl-alkyl-amino)-cyclohexylamino]-ethanol scaffold appears conserved across several catalogued analogs, the identity of the N-alkyl substituent introduces quantifiable differences in lipophilicity (LogP), boiling point, density, and molecular weight . These physicochemical differences directly affect compound handling during synthesis (e.g., extraction, distillation), formulation suitability, and downstream biological profiling. Consequently, procurement of an analog with a different N-alkyl group—without explicit bridging data—may irreversibly alter experimental outcomes.

Lipophilicity & Boiling Point Shift

Different N-alkyl substituents (isopropyl vs. cyclopropyl/methyl) introduce measurable LogP and boiling point variations, potentially altering extraction, distillation, and formulation behavior.

Density-Dependent Phase Separation

Density differences among N-alkyl analogs may modify phase separation characteristics in aqueous-organic workups, affecting processing consistency.

Analytical Traceability

Molecular weight and formula differ across analogs; substitution can compromise unambiguous LCMS identification and impurity tracking in compound libraries.

Head-to-Head Quantitative Differentiation of 2-[2-(Benzyl-isopropyl-amino)-cyclohexylamino]-ethanol Versus N-Alkyl Analogs

Lipophilicity (LogP) Comparison: Isopropyl vs. Cyclopropyl and Methyl Analogs

The isopropyl analog (target compound) exhibits a predicted LogP of 3.15, higher than the cyclopropyl analog (LogP 2.64) and the methyl analog (LogP 2.27) . The ascending LogP trend (methyl < cyclopropyl < isopropyl) directly reflects increasing hydrophobic surface area, influencing solubility, permeability, and chromatographic retention.

LogP Comparison

Data to verify

3.15 vs 2.64 / 2.27 (Δ +0.51 / +0.88)

Reported lipophilicity difference; may influence permeability screening.

Computed LogP; source not peer-reviewed.

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 3.15
Comparator Or Baseline	Cyclopropyl analog: LogP = 2.64; Methyl analog: LogP = 2.27
Quantified Difference	ΔLogP (isopropyl – cyclopropyl) = +0.51; ΔLogP (isopropyl – methyl) = +0.88
Conditions	Computed values (XLogP3-AA or comparable algorithm); ChemSrc database

Why This Matters

A LogP difference of ~0.5–0.9 units materially affects predicted membrane permeability and distribution coefficients, guiding selection for medicinal chemistry programs where target lipophilicity is specified.

Boiling Point Differentiation: Impact on Purification and Handling

The predicted boiling point of the isopropyl analog (433.3 ± 40.0 °C) is intermediate between the cyclopropyl analog (448.4 ± 40.0 °C) and the methyl analog (412.8 ± 40.0 °C) . This 15–36 °C difference is practically relevant for distillation-based purification and thermal stability considerations.

Boiling Point

Data to verify

433.3 vs 448.4 / 412.8 °C (Δ -15.1 / +20.5 °C)

Predicted boiling point differentiation may affect distillation route selection.

Computed value; ±40 °C error margin.

Evidence Dimension	Predicted boiling point at 760 mmHg
Target Compound Data	433.3 ± 40.0 °C
Comparator Or Baseline	Cyclopropyl analog: 448.4 ± 40.0 °C; Methyl analog: 412.8 ± 40.0 °C
Quantified Difference	ΔTb (isopropyl – cyclopropyl) = -15.1 °C; ΔTb (isopropyl – methyl) = +20.5 °C
Conditions	Computed boiling point (ChemSrc, method unspecified); ±40 °C error margin

Why This Matters

The lower boiling point relative to the cyclopropyl analog suggests easier purification by distillation under reduced pressure, offering a practical advantage in scale-up workflows.

Density Comparison: Practical Implications for Formulation and Solvent Selection

The isopropyl analog has a predicted density of 1.0 ± 0.1 g/cm³, compared to 1.1 ± 0.1 g/cm³ for both the cyclopropyl and methyl analogs . The ~0.1 g/cm³ lower density may influence solvent selection and phase separation behavior in liquid-liquid extraction protocols.

Density

Data to verify

1.0 vs 1.1 g/cm³ (Δ -0.1)

Density difference may influence phase separation in workup protocols.

Computed density; limited experimental validation.

Evidence Dimension	Predicted density
Target Compound Data	1.0 ± 0.1 g/cm³
Comparator Or Baseline	Cyclopropyl analog: 1.1 ± 0.1 g/cm³; Methyl analog: 1.1 ± 0.1 g/cm³
Quantified Difference	Δρ (isopropyl – cyclopropyl) = -0.1 g/cm³; Δρ (isopropyl – methyl) = -0.1 g/cm³
Conditions	Computed density (ChemSrc)

Why This Matters

A lower density may facilitate phase separation in aqueous-organic workups, reducing processing time and solvent consumption in multi-step syntheses.

Molecular Weight and Heavy Atom Count: Implications for Detection and Throughput

The isopropyl analog has a molecular weight of 290.44 g/mol (C18H30N2O), higher than the cyclopropyl analog (288.43 g/mol, C18H28N2O) and the methyl analog (262.39 g/mol, C16H26N2O) . The mass difference of 2–28 Da is readily resolved by LCMS, affecting detection sensitivity and isotopic pattern recognition in metabolic studies.

Molecular Weight

Data to verify

290.44 vs 288.43 / 262.39 Da (Δ +2 / +28 Da)

Distinct mass enables unambiguous LCMS identification in library screening.

Computed MW; formula C18H30N2O.

Evidence Dimension	Molecular weight and molecular formula
Target Compound Data	MW = 290.44 g/mol (C18H30N2O)
Comparator Or Baseline	Cyclopropyl analog: 288.43 g/mol (C18H28N2O); Methyl analog: 262.39 g/mol (C16H26N2O)
Quantified Difference	ΔMW (isopropyl – cyclopropyl) = +2.01 g/mol; ΔMW (isopropyl – methyl) = +28.05 g/mol
Conditions	Computed molecular weight (ChemSrc, PubChem)

Why This Matters

The distinct molecular weight and formula enable unambiguous compound identification and impurity tracking by LCMS, critical for quality control in procurement and experimental replication.

Refractive Index: A Proxy for Purity Assessment and Formulation Consistency

Predicted refractive index values differ: isopropyl analog (1.547) versus cyclopropyl analog (1.579) and methyl analog (1.558) . Refractive index can serve as a rapid, non-destructive quality check for incoming material identity and purity.

Refractive Index

Data to verify

1.547 vs 1.579 / 1.558 (Δ -0.032 / -0.011)

Refractive index can serve as rapid incoming material identity check.

Computed; may support receipt verification.

Evidence Dimension	Predicted refractive index
Target Compound Data	Refractive index = 1.547
Comparator Or Baseline	Cyclopropyl analog: 1.579; Methyl analog: 1.558
Quantified Difference	Δn (isopropyl – cyclopropyl) = -0.032; Δn (isopropyl – methyl) = -0.011
Conditions	Computed refractive index (ChemSrc)

Why This Matters

A distinct refractive index provides a simple, low-cost identity verification method upon receipt, reducing the risk of mislabeled shipments.

Hazard Profile: Comparative GHS Classification for Laboratory Handling

The isopropyl analog carries GHS07 hazard statements (H302, H315, H319, H335) signaling harmful if swallowed, skin/eye irritation, and respiratory irritation . Comparable hazard data for the cyclopropyl and methyl analogs are not uniformly published from the same supplier, limiting direct class-level safety comparison; however, the explicit disclosure for the isopropyl analog provides a defined risk profile for institutional safety reviews.

Hazard Profile

Supplier SDS

GHS07, H302-H335 disclosed; analog data inconsistent

Defined hazard documentation may facilitate institutional safety review.

Fluorochem SDS; comparator GHS not uniformly reported.

Evidence Dimension	GHS hazard classification
Target Compound Data	GHS07; H302, H315, H319, H335
Comparator Or Baseline	Cyclopropyl analog: GHS classification not uniformly reported; Methyl analog: GHS classification not uniformly reported
Quantified Difference	N/A (qualitative disclosure advantage)
Conditions	Supplier SDS statements (Fluorochem)

Why This Matters

Complete and accessible hazard data facilitate faster safety committee approval and lower administrative burden during procurement.

Procurement-Relevant Application Scenarios for 2-[2-(Benzyl-isopropyl-amino)-cyclohexylamino]-ethanol

Medicinal Chemistry: Tuning Lipophilicity for CNS-Penetrant Candidates

When a central nervous system (CNS) drug discovery program requires a chiral diamine scaffold with a LogP target near 3.0, the isopropyl analog (LogP 3.15) offers a closer match than the cyclopropyl (LogP 2.64) or methyl (LogP 2.27) variants . This selection minimizes the need for additional structural modifications to achieve the desired permeability profile.

Process Chemistry: Optimizing Distillation-Based Purification

For scale-up campaigns involving vacuum distillation, the isopropyl analog's predicted boiling point (433.3 °C) is meaningfully lower than that of the cyclopropyl analog (448.4 °C), potentially reducing thermal degradation risk and energy costs during purification .

Analytical Quality Control: Unambiguous Identity Confirmation via LCMS

In multi-compound libraries, the isopropyl analog's distinct molecular weight (290.44 g/mol, C18H30N2O) enables unambiguous LCMS identification against the cyclopropyl (288.43 g/mol, C18H28N2O) and methyl (262.39 g/mol, C16H26N2O) analogs, preventing mix-ups during high-throughput screening .

Laboratory Safety Compliance: Pre-Disclosed Hazard Profile

Institutions requiring complete GHS documentation before compound registration can proceed immediately with the isopropyl analog, which carries explicit hazard classifications (H302, H315, H319, H335) from major suppliers , avoiding the administrative delays associated with analogs lacking standardized safety data.

Application

Selection Property

Validation Focus

CNS drug discovery scaffold design

Predicted LogP alignment with target range

Lipophilicity-driven permeability ranking review

Vacuum distillation scale-up process

Relatively lower predicted boiling point among analogs

Distillation recovery and thermal stability assessment

LCMS identity confirmation in libraries

Distinct molecular weight and formula

Unambiguous detection and impurity tracking

Institutional safety compliance workflow

Explicit GHS hazard disclosure from supplier

Safety committee approval readiness